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Compound of Interest

Compound Name: Octaverine

Cat. No.: B1617614

Drotaverine Hydrochloride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
mechanism of action of drotaverine hydrochloride. The information is curated for professionals
in research, development, and quality control within the pharmaceutical industry.

Chemical and Physical Properties

Drotaverine hydrochloride is a pale-yellow crystalline solid.[1][2] It is an analogue of papaverine
and functions as a non-anticholinergic antispasmodic agent.[3][4] The quantitative chemical
and physical properties of drotaverine hydrochloride are summarized in the table below for
easy reference and comparison.
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Chemical Name

(12)-1-[(3,4-
diethoxyphenyl)methylidene]-6
, 7-diethoxy-3,4-dihydro-2H-

isoquinoline;hydrochloride

(516171

CAS Number 985-12-6 [3][5]
Molecular Formula C24H32CINO4 [11[5]1[8]
Molecular Weight 433.97 g/mol [11[3119]
Appearance Pale-Yellow Crystalline Solid [1][2]
Melting Point 203-213 °C [L][2][9][10][11][12][13]
Soluble in water, methanol,
and chloroform.[10][12][14]
» Sparingly soluble in ethanol.[2]
Solubility ] )
Slightly soluble in DMSO and
acetone.[1][2][8] Practically
insoluble in petroleum ether.[2]
pKa 6.17 + 0.20 (Predicted) [15]
241 nm, 244 nm, 305 nm, 359
UV Amax [16][17][18]

nm

Chemical Structure

The chemical structure of drotaverine hydrochloride is a benzylisoquinoline derivative.[1][4]

There has been some ambiguity in literature regarding the exact position of the double bond,

with two isomers being reported. However, NMR studies have confirmed the structure to be 1-

(3,4-diethoxybenzyl)-6,7-diethoxy-3,4-dihydroisoquinoline hydrochloride.[19]

Caption: Chemical structure of Drotaverine Hydrochloride.

Mechanism of Action and Signaling Pathway
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Drotaverine hydrochloride's primary mechanism of action is the selective inhibition of
phosphodiesterase 4 (PDE4).[20][21][22] This inhibition leads to an increase in the intracellular
concentration of cyclic adenosine monophosphate (CAMP).[20][22] Elevated cAMP levels
activate protein kinase A (PKA), which in turn phosphorylates and inactivates myosin light chain
kinase (MLCK).[22] The inactivation of MLCK prevents the phosphorylation of myosin, leading
to the relaxation of smooth muscles.[22]

Additionally, drotaverine exhibits L-type voltage-dependent calcium channel (L-VDCC) blocking
activity, which contributes to its antispasmodic effect by reducing the influx of calcium ions into
smooth muscle cells.[1][22][23][24]

Click to download full resolution via product page

Caption: Signaling pathway of Drotaverine Hydrochloride.

Experimental Protocols

While specific, detailed experimental protocols from individual studies are not readily available
in the public domain, this section outlines standard methodologies for determining the key
chemical properties of a pharmaceutical substance like drotaverine hydrochloride.

Determination of Melting Point

Methodology: The capillary melting point method is a standard procedure.

Sample Preparation Measurement

Dry the sample puumm g Finely powder the sample mmm g Pack into capillary tube e g Place in melting point apparatus s g Heat at a controlled rate s g Observe and record melting range
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Caption: Workflow for Melting Point Determination.

o Sample Preparation: A small amount of finely powdered drotaverine hydrochloride is packed
into a capillary tube.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually
increased. The temperature at which the substance starts to melt and the temperature at
which it becomes completely liquid are recorded as the melting range.[2][13]

Solubility Determination

Methodology: The equilibrium solubility method is commonly employed.

e Procedure: An excess amount of drotaverine hydrochloride is added to a known volume of
the solvent (e.g., water, ethanol, DMSO) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
reach equilibrium (typically 24-48 hours).

Analysis: The suspension is filtered, and the concentration of drotaverine hydrochloride in
the clear supernatant is determined using a suitable analytical technique, such as UV-Vis
spectrophotometry or High-Performance Liquid Chromatography (HPLC).[2]

Spectroscopic Analysis

Methodology: Standard spectroscopic techniques are used for structural elucidation and
identification.

« Infrared (IR) Spectroscopy: To identify functional groups. A sample is prepared as a KBr
pellet or a nujol mull and scanned over the IR range.[25]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the detailed molecular
structure. *H and 3C NMR spectra are recorded in a suitable deuterated solvent (e.g.,
DMSO-ds, CDCI3).[19][26]
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e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern. The
sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

e UV-Vis Spectrophotometry: To determine the wavelength of maximum absorbance (Amax)
and for quantitative analysis. A solution of known concentration is prepared in a suitable
solvent (e.g., methanol), and the absorbance is measured across the UV-Vis spectrum.[18]
[27]
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Caption: Workflow for Spectroscopic Analysis.

High-Performance Liquid Chromatography (HPLC)

Methodology: HPLC is a standard method for the identification, quantification, and purity
assessment of drotaverine hydrochloride.

o Mobile Phase Preparation: A suitable mobile phase is prepared, for example, a mixture of

methanol and a phosphate buffer.[28]

o Standard and Sample Preparation: Standard solutions of known concentrations and sample

solutions are prepared in a suitable diluent.
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o Chromatographic Conditions: A C8 or C18 column is typically used.[28] The flow rate,
column temperature, and injection volume are optimized.

» Detection: A UV detector is commonly set at the Amax of drotaverine hydrochloride (e.g., 241
nm) for detection and quantification.[18][28] The retention time is used for identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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